Cas no 61946-84-7 (4-2-(Trifluoromethyl)phenoxyaniline)

4-2-(Trifluoromethyl)phenoxyaniline is a fluorinated aromatic amine derivative characterized by the presence of a trifluoromethylphenoxy substituent. This compound is of interest in pharmaceutical and agrochemical research due to its electron-withdrawing trifluoromethyl group, which enhances stability and influences reactivity in synthetic applications. The phenoxy linkage provides structural versatility, making it a valuable intermediate for the development of bioactive molecules, including potential herbicides and pharmaceuticals. Its unique electronic properties facilitate selective functionalization, enabling precise modifications in complex synthetic pathways. The compound's stability under various reaction conditions further underscores its utility in organic synthesis and industrial applications.
4-2-(Trifluoromethyl)phenoxyaniline structure
61946-84-7 structure
Product Name:4-2-(Trifluoromethyl)phenoxyaniline
CAS No:61946-84-7
MF:C13H10F3NO
MW:253.2198138237
CID:462673
PubChem ID:22310818
Update Time:2025-06-29

4-2-(Trifluoromethyl)phenoxyaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[2-(trifluoromethyl)phenoxy]-
    • 4-[2-(trifluoromethyl)phenoxy]aniline
    • DTXSID70624611
    • SB82003
    • 61946-84-7
    • AKOS000215179
    • 4-(2-(Trifluoromethyl)phenoxy)aniline
    • CS-0251897
    • Z330803716
    • EN300-56571
    • SCHEMBL476252
    • KXMDOXRREFXBJN-UHFFFAOYSA-N
    • 4-2-(Trifluoromethyl)phenoxyaniline
    • Inchi: 1S/C13H10F3NO/c14-13(15,16)11-3-1-2-4-12(11)18-10-7-5-9(17)6-8-10/h1-8H,17H2
    • InChI Key: KXMDOXRREFXBJN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1OC1C=CC(=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 253.0715
  • Monoisotopic Mass: 253.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

4-2-(Trifluoromethyl)phenoxyaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-02
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Additional information on 4-2-(Trifluoromethyl)phenoxyaniline

Comprehensive Overview of 4-2-(Trifluoromethyl)phenoxyaniline (CAS No. 61946-84-7): Properties, Applications, and Industry Insights

4-2-(Trifluoromethyl)phenoxyaniline (CAS No. 61946-84-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. The compound features a trifluoromethyl group attached to a phenoxy-aniline backbone, which enhances its reactivity and stability under various conditions. Researchers and industry professionals frequently search for terms like "synthesis of 4-2-(Trifluoromethyl)phenoxyaniline", "CAS 61946-84-7 applications", and "trifluoromethyl aniline derivatives", reflecting its growing relevance in modern chemistry.

The trifluoromethyl moiety in 4-2-(Trifluoromethyl)phenoxyaniline is a key functional group that contributes to its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Recent trends in pharmaceutical R&D highlight the demand for fluorinated compounds due to their ability to improve bioavailability and target specificity. Searches for "fluorinated anilines in drug design" and "CAS 61946-84-7 suppliers" have surged, underscoring its importance in developing next-generation therapeutics.

In agrochemical applications, 4-2-(Trifluoromethyl)phenoxyaniline serves as a precursor for herbicides and fungicides. Its phenoxyaniline structure enables selective interactions with biological targets, aligning with the industry's shift toward eco-friendly crop protection solutions. Queries such as "trifluoromethyl phenoxy compounds in agriculture" and "CAS 61946-84-7 safety data" are common among agrochemical researchers seeking sustainable alternatives.

Material science also benefits from this compound, particularly in the synthesis of advanced polymers and coatings. The trifluoromethyl group imparts thermal and chemical resistance, addressing queries like "high-performance polymers with fluorinated additives". With the rise of green chemistry, 4-2-(Trifluoromethyl)phenoxyaniline is increasingly studied for its potential in energy-efficient manufacturing processes.

Analytical methods for characterizing CAS No. 61946-84-7, such as HPLC and NMR spectroscopy, are frequently discussed in academic forums. Researchers often search for "spectral data of 4-2-(Trifluoromethyl)phenoxyaniline" to validate purity and structure. Regulatory compliance, including REACH and FDA guidelines, is another hot topic, with keywords like "CAS 61946-84-7 regulatory status" gaining traction.

In summary, 4-2-(Trifluoromethyl)phenoxyaniline (CAS No. 61946-84-7) is a multifaceted compound driving innovation across industries. Its synergy with cutting-edge research themes—such as fluorine chemistry, green synthesis, and precision agriculture—ensures its continued prominence in scientific and industrial discourse.

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